Cas no 1643938-25-3 ((3S,4R)-4-fluorooxolan-3-amine)

• Product Name: (3S,4R)-4-fluorooxolan-3-amine
• CAS No: 1643938-25-3
• MF: C₄H₈FNO
• MW: 105.110824584961
• CID: 4612442
• Update Time: 2025-07-31

(3S,4R)-4-fluorooxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-Fluorotetrahydrofuran-3-amine
• (3S,4R)-4-FLUOROOXOLAN-3-AMINE
• (3S,4R)-4-fluorooxolan-3-amine

• Inchi： 1S/C4H8FNO/c5-3-1-7-2-4(3)6/h3-4H,1-2,6H2/t3-,4-/m0/s1
• InChI Key： QEFNMXYQEIJFEA-IMJSIDKUSA-N
• SMILES： O1C[C@H](F)[C@@H](N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (3S,4R)-4-fluorooxolan-3-amine

Comprehensive Overview of (3S,4R)-4-fluorooxolan-3-amine (CAS No. 1643938-25-3): Properties, Applications, and Industry Insights

The compound (3S,4R)-4-fluorooxolan-3-amine (CAS No. 1643938-25-3) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique stereochemistry, marked by the (3S,4R) configuration, and the presence of a fluorine atom, make it a valuable building block for drug discovery. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, aligning with the growing demand for next-generation therapeutics.

In recent years, the interest in fluorinated oxolane derivatives like (3S,4R)-4-fluorooxolan-3-amine has surged, driven by their role in modulating biological activity. This compound’s chiral centers and polar functional groups enable precise interactions with target proteins, making it a candidate for enzyme inhibition and receptor modulation. Its CAS No. 1643938-25-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and preclinical development.

From an industrial perspective, (3S,4R)-4-fluorooxolan-3-amine is part of a broader trend toward sustainable synthesis. With environmental regulations tightening, chemists are exploring greener routes to synthesize such fluorinated amines, including catalytic asymmetric methods and flow chemistry. These approaches reduce waste and improve efficiency, addressing the pharmaceutical industry’s push for green chemistry.

The compound’s applications extend beyond pharmaceuticals. Agrochemical researchers are investigating its utility in designing novel pesticides and herbicides, leveraging fluorine’s ability to enhance compound stability and target specificity. This dual applicability in life sciences and crop protection underscores its versatility, making CAS No. 1643938-25-3 a keyword of interest in interdisciplinary research.

Analytical characterization of (3S,4R)-4-fluorooxolan-3-amine often involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its stereochemical purity, a critical factor for regulatory approval in drug development. The compound’s physicochemical properties, such as solubility and logP, are also key data points for researchers optimizing drug formulations.

Looking ahead, the demand for chiral fluorinated building blocks like (3S,4R)-4-fluorooxolan-3-amine is expected to grow, fueled by advancements in precision medicine and targeted therapies. Its CAS No. 1643938-25-3 will likely remain a focal point in patent literature and academic studies, as scientists unlock its full potential in addressing unmet medical and agricultural needs.